Cas no 99847-66-2 (4'-Chloro-2-iodobenzophenone)

4'-Chloro-2-iodobenzophenone structure
4'-Chloro-2-iodobenzophenone structure
Product Name:4'-Chloro-2-iodobenzophenone
CAS No:99847-66-2
MF:C13H8ClIO
MW:342.559494972229
MDL:MFCD02260367
CID:1003058
PubChem ID:24722808
Update Time:2025-04-20

4'-Chloro-2-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

    • (4-chlorophenyl)-(2-iodophenyl)methanone
    • 4'-Chloro-2-iodobenzophenone
    • AKOS009339248
    • E74104
    • 99847-66-2
    • MFCD02260367
    • Z385417364
    • Methanone, (4-chlorophenyl)(2-iodophenyl)-
    • A1-00057
    • DTXSID30641501
    • ZDA84766
    • CS-0238791
    • EN300-2009180
    • WS-01224
    • (4-Chlorophenyl)(2-iodophenyl)methanone
    • C13H8ClIO
    • MDL: MFCD02260367
    • Inchi: 1S/C13H8ClIO/c14-10-7-5-9(6-8-10)13(16)11-3-1-2-4-12(11)15/h1-8H
    • InChI Key: SIZXQQBPUBGFCC-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1C(C1C=CC(=CC=1)Cl)=O

Computed Properties

  • Exact Mass: 341.93100
  • Monoisotopic Mass: 341.93084g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.17560

4'-Chloro-2-iodobenzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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TRC
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Enamine
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